Rilpivirine, (Z)-
Rilpivirine, (Z)-
Brand Name:
Vulcanchem
CAS No.:
500287-94-5
VCID:
VC20860457
InChI:
InChI=1S/C22H18N6/c1-15-12-18(4-3-10-23)13-16(2)21(15)27-20-9-11-25-22(28-20)26-19-7-5-17(14-24)6-8-19/h3-9,11-13H,1-2H3,(H2,25,26,27,28)/b4-3-
SMILES:
CC1=CC(=CC(=C1NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N)C)C=CC#N
Molecular Formula:
C22H18N6
Molecular Weight:
366.4 g/mol
Rilpivirine, (Z)-
CAS No.: 500287-94-5
Cat. No.: VC20860457
Molecular Formula: C22H18N6
Molecular Weight: 366.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 500287-94-5 |
|---|---|
| Molecular Formula | C22H18N6 |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | 4-[[4-[4-[(Z)-2-cyanoethenyl]-2,6-dimethylanilino]pyrimidin-2-yl]amino]benzonitrile |
| Standard InChI | InChI=1S/C22H18N6/c1-15-12-18(4-3-10-23)13-16(2)21(15)27-20-9-11-25-22(28-20)26-19-7-5-17(14-24)6-8-19/h3-9,11-13H,1-2H3,(H2,25,26,27,28)/b4-3- |
| Standard InChI Key | YIBOMRUWOWDFLG-ARJAWSKDSA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N)C)/C=C\C#N |
| SMILES | CC1=CC(=CC(=C1NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N)C)C=CC#N |
| Canonical SMILES | CC1=CC(=CC(=C1NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N)C)C=CC#N |
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